[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 5-phenyl-1,3-oxazole-2-carboxylate

• IUPAC Name: (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 5-phenyl-1,3-oxazole-2-carboxylate
• InChI: InChI=1S/C18H12N2O4S/c21-18(17-19-10-15(23-17)12-5-2-1-3-6-12)22-11-13-9-14(24-20-13)16-7-4-8-25-16/h1-10H,11H2
• InChI Key: LXKKFVMLFDLCNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(O2)C(=O)OCC3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C18H12N2O4S
• Molecular Weight: 352.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

. .

Industrial Chemistry

. This application is particularly important in industries where metal components are exposed to harsh environments and need protection against corrosion.

Material Science

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Antifungal Applications

. This makes them potentially useful in the development of new antifungal drugs or treatments.

Antibacterial Applications

. They could be used in the development of new antibacterial agents to combat bacterial infections.

Antiviral Applications

. This suggests potential applications in the development of antiviral drugs.

Mechanism of Action

Target of Action

Thiophene derivatives have shown diverse therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer . Similarly, oxazole derivatives have shown a wide spectrum of biological activities .

Mode of Action

Based on the known activities of thiophene and oxazole derivatives, it can be inferred that the compound might interact with its targets to modulate their functions, leading to therapeutic effects .

Biochemical Pathways

Thiophene and oxazole derivatives have been reported to affect a variety of biochemical pathways related to their therapeutic properties .

Result of Action

Based on the known activities of thiophene and oxazole derivatives, it can be inferred that the compound might exert a variety of therapeutic effects .

Future Directions

Thiophene derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.